Cas no 2309473-77-4 (3-[4-(Trifluoromethoxy)phenyl]cyclobutane-1-carbaldehyde)

• Product Name: 3-[4-(Trifluoromethoxy)phenyl]cyclobutane-1-carbaldehyde
• CAS No: 2309473-77-4
• MF: C₁₂H₁₁F₃O₂
• MW: 244.209754228592
• CID: 5463564
• Update Time: 2025-05-20

3-[4-(Trifluoromethoxy)phenyl]cyclobutane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-[4-(Trifluoromethoxy)phenyl]cyclobutane-1-carbaldehyde
• Z3636856923

• Inchi： 1S/C12H11F3O2/c13-12(14,15)17-11-3-1-9(2-4-11)10-5-8(6-10)7-16/h1-4,7-8,10H,5-6H2
• InChI Key： PKJPKIZGINMKSF-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C1CC(C=O)C1)(F)F

Computed Properties

• Exact Mass: 244.07111408 g/mol
• Monoisotopic Mass: 244.07111408 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 244.21
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3

Additional information on 3-[4-(Trifluoromethoxy)phenyl]cyclobutane-1-carbaldehyde

Comprehensive Overview of 3-[4-(Trifluoromethoxy)phenyl]cyclobutane-1-carbaldehyde (CAS No. 2309473-77-4)

3-[4-(Trifluoromethoxy)phenyl]cyclobutane-1-carbaldehyde (CAS No. 2309473-77-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of cyclobutane derivatives, which are increasingly studied for their unique structural and chemical properties. The presence of a trifluoromethoxy group enhances its potential applications in drug discovery and material science, making it a subject of interest for researchers exploring novel bioactive molecules.

The molecular structure of 3-[4-(Trifluoromethoxy)phenyl]cyclobutane-1-carbaldehyde features a cyclobutane ring substituted with a carbaldehyde functional group and a 4-(trifluoromethoxy)phenyl moiety. This combination imparts distinct electronic and steric properties, which are critical for its reactivity and interaction with biological targets. Researchers often investigate such compounds for their potential as enzyme inhibitors or ligands in medicinal chemistry, particularly in the development of treatments for neurological and metabolic disorders.

In recent years, the demand for fluorinated organic compounds like 3-[4-(Trifluoromethoxy)phenyl]cyclobutane-1-carbaldehyde has surged due to their enhanced stability and bioavailability. Fluorine incorporation is a common strategy in modern drug design, as it can improve metabolic resistance and binding affinity. This compound’s trifluoromethoxy group is particularly noteworthy, as it is frequently explored in the context of central nervous system (CNS) drug development, a hot topic in pharmaceutical research.

From a synthetic perspective, 3-[4-(Trifluoromethoxy)phenyl]cyclobutane-1-carbaldehyde serves as a valuable intermediate in organic synthesis. Its aldehyde functionality allows for further derivatization, enabling the creation of diverse chemical libraries for high-throughput screening. This aligns with the growing trend of fragment-based drug discovery, where small, modular building blocks are used to assemble more complex molecules with desired properties.

Environmental and regulatory considerations also play a role in the study of this compound. While 3-[4-(Trifluoromethoxy)phenyl]cyclobutane-1-carbaldehyde is not classified as hazardous, its fluorinated components necessitate careful handling to ensure sustainability. The pharmaceutical industry is increasingly focused on green chemistry principles, and researchers are exploring eco-friendly synthetic routes for such compounds to minimize waste and energy consumption.

In summary, 3-[4-(Trifluoromethoxy)phenyl]cyclobutane-1-carbaldehyde (CAS No. 2309473-77-4) represents a promising candidate for advanced research in medicinal chemistry and material science. Its unique structural features, combined with the growing interest in fluorinated compounds, position it as a valuable tool for innovation in drug development and beyond. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in cutting-edge research.